Cas no 55791-57-6 (Benzoic acid, 4-(dodecylamino)-)

Benzoic acid, 4-(dodecylamino)- structure
55791-57-6 structure
Product Name:Benzoic acid, 4-(dodecylamino)-
CAS No:55791-57-6
MF:C19H31NO2
MW:305.454945802689
CID:350894
PubChem ID:17763043
Update Time:2025-04-19

Benzoic acid, 4-(dodecylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(dodecylamino)-
    • 4-(dodecylamino)benzoic acid
    • DTXSID20590877
    • 55791-57-6
    • SCHEMBL6372020
    • 4-Dodecylamino-benzoic acid
    • CHEMBL29287
    • Inchi: 1S/C19H31NO2/c1-2-3-4-5-6-7-8-9-10-11-16-20-18-14-12-17(13-15-18)19(21)22/h12-15,20H,2-11,16H2,1H3,(H,21,22)
    • InChI Key: XJPFHIYOQHZAOW-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)NCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 305.23563
  • Monoisotopic Mass: 305.235479232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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